![molecular formula C9H5Cl3N2O B1417405 2-(Trichloromethyl)quinazolin-4(1H)-one CAS No. 5558-95-2](/img/structure/B1417405.png)
2-(Trichloromethyl)quinazolin-4(1H)-one
Overview
Description
“2-(Trichloromethyl)quinazolin-4(1H)-one” is a chemical compound with the molecular formula C9H5Cl3N2O . It is a derivative of quinazoline, an organic compound with a bicyclic structure consisting of two fused six-membered aromatic rings, a benzene ring, and a pyrimidine ring .
Synthesis Analysis
The synthesis of quinazolinones has been reported in various studies. For instance, a palladium-catalyzed three-component carbonylative reaction of trifluoroacetimidoyl chlorides and amines has been developed for the synthesis of valuable 2-(trifluoromethyl)quinazolin-4(3H)-ones . Another study reported the synthesis of a series of 4,6,7-trisubstituted quinazoline derivatives .Chemical Reactions Analysis
Quinazoline, the parent compound of “this compound”, undergoes various reactions such as hydration, addition reactions, hydrolysis, and electrophilic and nucleophilic substitution . Specific reactions involving “this compound” are not mentioned in the retrieved sources.Scientific Research Applications
Fluorescent Sensor for Hg2+ Ion : 2,3-Dihydro-quinazolin-4(1H)-one has been synthesized and used as a highly selective fluorescent sensor for Hg2+ ions. This compound exhibits exceptional anti-interference ability among other ions and can detect very low amounts of Hg2+ ions, which are highly toxic and general contaminants (Ziarani et al., 2022).
Synthesis Methodology : A simple and convenient synthesis method for 4-substituted 2-(trichloromethyl)quinazolines has been developed through cycloaddition of benzyne with 2-(trichloromethyl)-1,3-diazabutadienes (Lechuga-Eduardo et al., 2014).
Formation and Reactivity Study : The formation of 5-trichloromethyl-2-aryl-5,6-dihydro-[1,2,4]triazolo[1,5-с]quinazolines through [5+1]-cyclocondensation and their reactivity towards N-nucleophiles have been explored (Kholodnyak et al., 2016).
Anti-Tubercular Agents : Novel 2-trichloromethyl quinazoline derivatives have shown potent anti-tubercular activity against M. tuberculosis H37Rv, suggesting their potential as new leads for anti-tubercular drugs (Srivastav & Shantakumar, 2013).
Selective Anti-Plasmodial Activity : 4-Thiophenoxy-2-trichloromethyquinazolines display selective in vitro antiplasmodial activity against Plasmodium falciparum, indicating their potential as anti-malarial agents (Verhaeghe et al., 2011).
Quinazolin-4(3H)-ones Synthesis from β-Aminoamides : A method for preparing Quinazolin-4(3H)-ones from 2-aminobenzamides and orthoesters, demonstrating the versatility of these compounds (Gavin et al., 2018).
H1-Antihistaminic Agents : Novel 4-(2-methylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, derived from 2-(trichloromethyl)quinazolin-4(1H)-one, exhibit promising H1-antihistaminic activity (Alagarsamy et al., 2008).
Anti-Inflammatory Effect : 2,3-Disubstituted quinazolin-4(1H)-one derivatives have been synthesized and evaluated for their anti-inflammatory effects, showcasing their potential for inflammation and inflammation-induced cancer therapy (Ghodge et al., 2020).
Synthesis and Antimicrobial Activity : Polyhalobenzonitrile quinazolin-4(3H)-one derivatives have been synthesized and shown significant antimicrobial activities against various bacterial and fungal strains (Shi et al., 2013).
Corrosion Inhibitor for Steel : 2-(Quinolin-2-yl)quinazolin-4(3H)-one has been studied as an effective corrosion inhibitor for Q235 steel in hydrochloric acid, showcasing its potential in materials science applications (Zhang et al., 2016).
Mechanism of Action
The mechanism of action of quinazolinones can vary depending on their specific structure and the biological system they interact with. For instance, some 2,3-disubstituted quinazolin-4(1H)-ones have been found to exhibit antimicrobial activity against Mycobacterium tuberculosis, possibly by interacting with the enoyl acyl carrier protein .
properties
IUPAC Name |
2-(trichloromethyl)-3H-quinazolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl3N2O/c10-9(11,12)8-13-6-4-2-1-3-5(6)7(15)14-8/h1-4H,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFLBZZSGIIUGIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC(=N2)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20204129 | |
Record name | 2-(Trichloromethyl)quinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20204129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5558-95-2 | |
Record name | 2-(Trichloromethyl)-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5558-95-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Trichloromethyl)quinazolin-4(1H)-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005558952 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(Trichloromethyl)quinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20204129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(trichloromethyl)quinazolin-4(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.480 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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